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Compound of Interest

Compound Name: GSK484 hydrochloride

Cat. No.: B593301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and experimental

use of GSK484 hydrochloride, a selective and reversible inhibitor of peptidylarginine

deminase 4 (PAD4). The information is intended to guide laboratory personnel in the safe and

effective use of this compound in research settings.

Chemical and Physical Properties
GSK484 hydrochloride is a crystalline solid.[1] Key physical and chemical properties are

summarized below.
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Property Value Reference

Chemical Name

[(3S,4R)-3-amino-4-hydroxy-1-

piperidinyl][2-[1-

(cyclopropylmethyl)-1H-indol-

2-yl]-7-methoxy-1-methyl-1H-

benzimidazol-5-yl]-methanone,

monohydrochloride

[1]

Molecular Formula C₂₇H₃₁N₅O₃ • HCl [1]

Molecular Weight 510.0 g/mol [1]

Appearance A crystalline solid [1]

Solubility

DMF: 30 mg/mL, DMSO: 25

mg/mL, Ethanol: 25 mg/mL,

Water: 10 mg/mL

[1]

Storage Temperature -20°C

Stability ≥ 4 years at -20°C [1]

Safety and Handling
While a comprehensive toxicological profile for GSK484 hydrochloride is not readily available,

it should be handled with care as a potentially hazardous substance. Standard laboratory

safety protocols should be strictly followed.

Hazard Identification
A formal GHS classification for GSK484 hydrochloride is not specified in the provided search

results. However, as a novel chemical entity, it should be treated as a substance of unknown

toxicity.

Precautionary Measures
Standard precautions for handling chemical compounds in a laboratory setting should be

implemented.
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Precaution Category Recommended Guidelines

Engineering Controls
Handle in a well-ventilated area, preferably in a

chemical fume hood.

Personal Protective Equipment (PPE)

- Eye Protection: Wear chemical safety goggles.

- Hand Protection: Wear compatible chemical-

resistant gloves. - Skin and Body Protection:

Wear a laboratory coat.

Hygiene Measures

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Get

medical attention if symptoms occur.

Eye Contact

Flush eyes with plenty of water for at least 15

minutes. Assure adequate flushing by

separating the eyelids with fingers. Get medical

attention.

Ingestion
Wash out mouth with water provided person is

conscious. Call a physician.

Fire-Fighting Measures
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Aspect Guideline

Suitable Extinguishing Media
Use water spray, carbon dioxide, dry chemical

powder, or alcohol-resistant foam.

Specific Hazards Arising from the Chemical Emits toxic fumes under fire conditions.

Special Protective Equipment for Firefighters

Wear self-contained breathing apparatus and

protective clothing to prevent contact with skin

and eyes.

Accidental Release Measures
Aspect Procedure

Personal Precautions

Use personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Environmental Precautions Do not let product enter drains.

Methods for Cleaning Up
Sweep up and shovel. Keep in suitable, closed

containers for disposal.

Experimental Protocols
GSK484 is a potent and selective inhibitor of PAD4, and it is utilized in a variety of in vitro and

in vivo experimental settings to investigate the role of PAD4 in biological processes.

In Vitro PAD4 Inhibition Assay
This protocol outlines a general method for assessing the inhibitory activity of GSK484 on

PAD4 in a cell-based assay.
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Cell Preparation

Incubation

Analysis

Culture HEK293 cells stably expressing FLAG-tagged PAD4

Harvest cells and prepare cell lysates

Pre-incubate lysates with GSK484 (or DMSO control) for 20 min at 4°C

Initiate citrullination reaction by adding 2 mM calcium

Incubate for 30 min at 37°C

Separate proteins by SDS-PAGE

Transfer to PVDF membrane and perform Western blot for citrullinated proteins

Click to download full resolution via product page

Workflow for in vitro PAD4 enzyme inhibition assay.

Materials:
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HEK293 cells stably expressing N-terminal FLAG-tagged PAD4.[2]

Cell lysis buffer (50 mM Tris-Cl, pH 7.4, 1.5 mM MgCl₂, 5% glycerol, 150 mM NaCl, 25 mM

NaF, 1 mM Na₃VO₄, 0.4% NP40, 1 mM DTT with protease inhibitors).[2]

GSK484 hydrochloride.

DMSO (vehicle control).

Calcium chloride (CaCl₂).

Reagents for SDS-PAGE and Western blotting.

Procedure:

Culture HEK293 cells expressing FLAG-tagged PAD4 to sub-confluency.[2]

Harvest cells and lyse them in the appropriate lysis buffer.[2]

Pre-incubate the cell lysates with varying concentrations of GSK484 hydrochloride (or

DMSO as a vehicle control) for 20 minutes at 4°C.[2]

Initiate the citrullination reaction by adding CaCl₂ to a final concentration of 2 mM.[2]

Incubate the reaction mixture for 30 minutes at 37°C.[2]

Stop the reaction and analyze the level of protein citrullination by SDS-PAGE and Western

blotting using an anti-citrulline antibody.[2]

In Vivo Inhibition of Neutrophil Extracellular Trap (NET)
Formation
This protocol provides a general guideline for studying the effect of GSK484 on NET formation

in a mouse model.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.selleckchem.com/products/gsk484-hydrochloride-pad4-inhibitor.html
https://www.selleckchem.com/products/gsk484-hydrochloride-pad4-inhibitor.html
https://www.benchchem.com/product/b593301?utm_src=pdf-body
https://www.selleckchem.com/products/gsk484-hydrochloride-pad4-inhibitor.html
https://www.selleckchem.com/products/gsk484-hydrochloride-pad4-inhibitor.html
https://www.benchchem.com/product/b593301?utm_src=pdf-body
https://www.selleckchem.com/products/gsk484-hydrochloride-pad4-inhibitor.html
https://www.selleckchem.com/products/gsk484-hydrochloride-pad4-inhibitor.html
https://www.selleckchem.com/products/gsk484-hydrochloride-pad4-inhibitor.html
https://www.selleckchem.com/products/gsk484-hydrochloride-pad4-inhibitor.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Model

Treatment

Sample Collection

Analysis

Induce disease model in mice (e.g., experimental colitis)

Administer GSK484 (e.g., 4 mg/kg, i.p.) or vehicle control

Collect relevant tissues (e.g., colon) at the end of the study

Perform histological analysis for NETs (e.g., immunostaining for citrullinated histone H3)

Click to download full resolution via product page

Workflow for in vivo inhibition of NET formation.

Materials:

GSK484 hydrochloride.

Vehicle (e.g., 100% ethanol for stock, diluted in sterile saline for injection).[3]

Mouse model of disease (e.g., dextran sodium sulfate-induced colitis).[3]

Reagents for tissue processing and immunohistochemistry.

Procedure:

Prepare a stock solution of GSK484 in 100% ethanol.[3]
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On the day of injection, dilute the stock solution with sterile saline to the desired final

concentration.[3]

Induce the disease model in mice according to the established protocol.

Administer GSK484 hydrochloride via intraperitoneal (i.p.) injection at a dose of, for

example, 4 mg/kg.[3][4] A typical treatment regimen might involve administration four times

over a 9-day period.[3]

At the conclusion of the experiment, euthanize the animals and collect the tissues of interest.

Process the tissues for histological analysis to assess the extent of NET formation, for

instance, by immunostaining for citrullinated histone H3 (H3Cit).

Signaling Pathway
GSK484 hydrochloride acts as a PAD4 inhibitor. PAD4 is an enzyme that catalyzes the

conversion of arginine residues on proteins to citrulline. This post-translational modification,

known as citrullination, is implicated in various physiological and pathological processes,

including the formation of Neutrophil Extracellular Traps (NETs).

GSK484 hydrochloride

PAD4 Enzyme

Inhibits

Protein CitrullineCatalyzes

Protein Arginine

NET FormationLeads to

Click to download full resolution via product page

Inhibitory action of GSK484 on the PAD4 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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